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Compound of Interest

Compound Name: GNF-PF-3777

Cat. No.: B15579291 Get Quote

An in-depth analysis of the experimental data and methodologies surrounding the IDO2/TDO

inhibitor GNF-PF-3777 and its alternatives, providing researchers with a comprehensive guide

to the reproducibility of its reported effects.

GNF-PF-3777, also known as 8-Nitrotryptanthrin, has been identified as a potent inhibitor of

human indoleamine 2,3-dioxygenase 2 (hIDO2) and tryptophan 2,3-dioxygenase (TDO). Its

discovery has spurred further research into tryptanthrin derivatives as potential therapeutic

agents. This guide provides a comparative analysis of the experimental results for GNF-PF-
3777, details the methodologies used for its characterization, and presents a comparison with

alternative inhibitors, offering a valuable resource for researchers in drug discovery and

development.

Comparative Analysis of Inhibitor Potency
The inhibitory activity of GNF-PF-3777 and other relevant compounds against IDO2 and TDO

are summarized below. The data is compiled from the foundational study by Li et al. (2016) and

subsequent publications on related inhibitors.
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Compound Target IC50 (μM) Ki (μM) Reference

GNF-PF-3777 hIDO2 1.87 0.97 [1]

L-1-MT hIDO2 82.53 - [1]

D-1-MT hIDO2 262.75 - [1]

Compound 9a IDO1
Similar to

INCB024360
- [2]

Compound 9b IDO1/TDO

Similar to

INCB024360

(IDO1)

- [2]

Compound 5a TDO Superior to LM10 - [2]

Compound 1

(from Yang et al.)
IDO1/IDO2/TDO

0.02 (IDO1),

18.66 (IDO2),

0.09 (TDO)

2.64 (IDO1), 6.32

(IDO2), 0.31

(TDO)

[3]

Signaling Pathway of IDO/TDO in Tryptophan
Metabolism
The enzymes indoleamine 2,3-dioxygenase (IDO) and tryptophan 2,3-dioxygenase (TDO) are

crucial in the kynurenine pathway of tryptophan metabolism. Inhibition of these enzymes, as

demonstrated by GNF-PF-3777, can modulate immune responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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